60-99-1

Methotrimeprazine

In Stock

• CAS RN:
• 60-99-1

• Formula:
• C19H24N2OS

• InChI:
• InChI=1S/C19H24N2OS/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21/h5-11,14H,12-13H2,1-4H3/t14-/m1/s1

• InChIKey:
• VRQVVMDWGGWHTJ-CQSZACIVSA-N

• Levomepromazine is a phenothiazine and typical antipsychotic agent, with sedative/hypnotic, anxiolytic, antiemetic, analgesic and antipsychotic activities. Although the exact mechanism of action of levomepromazine is not fully known, upon administration, this agent appears to act as an antagonist for a variety of receptors in the central nervous system (CNS), including adrenergic, dopamine, histamine, cholinergic and serotonin (5-hydroxytryptamine;  5-HT) receptors. Blocking these receptors results in levomepromazine's pharmacologic effects.
  Methotrimeprazine, also known as levomepromazine or tisercin, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Methotrimeprazine is a d...

Sodium 2,4,5-trichlorophenoxyacetate

In Stock

• CAS RN:
• 13560-99-1

• Formula:
• C8H4Cl3NaO3

• InChI:
• InChI=1S/C8H5Cl3O3.Na/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13;/h1-2H,3H2,(H,12,13);/q;+1/p-1

• InChIKey:
• KXVMKVOQCMSZSZ-UHFFFAOYSA-M

• Sodium 2,4,5-trichlorophenoxyacetate is a useful research compound. Its molecular formula is C8H4Cl3NaO3 and its molecular weight is 277.5 g/mol. The purity is usually 95%.

N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 97760-99-1

• Formula:
• C10H7F3N2O

• InChI:
• InChI=1S/C10H7F3N2O/c1-6(16)15-8-3-2-7(5-14)9(4-8)10(11,12)13/h2-4H,1H3,(H,15,16)

• InChIKey:
• FHKLGEQKLMMVCZ-UHFFFAOYSA-N

• N-[4-cyano-3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C10H7F3N2O and its molecular weight is 228.17 g/mol. The purity is usually 95%.

Tert-butyl 4-chloro-3-nitrobenzoate

In Stock

• CAS RN:
• 157160-99-1

• Formula:
• C11H12ClNO4

• InChI:
• InChI=1S/C11H12ClNO4/c1-11(2,3)17-10(14)7-4-5-8(12)9(6-7)13(15)16/h4-6H,1-3H3

• InChIKey:
• BRTMDLPSCGNGEC-UHFFFAOYSA-N

• Tert-butyl 4-chloro-3-nitrobenzoate is a useful research compound. Its molecular formula is C11H12ClNO4 and its molecular weight is 257.67 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)-4'-methylpropiophenone

In Stock

• CAS RN:
• 898760-99-1

• Formula:
• C16H15BrO

• InChI:
• InChI=1S/C16H15BrO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-5,7-10H,6,11H2,1H3

• InChIKey:
• GGHCDQGKIWONCT-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-4'-methylpropiophenone is a useful research compound. Its molecular formula is C16H15BrO and its molecular weight is 303.19 g/mol. The purity is usually 95%.

(S)-2-cyclopentyl-2-(methylamino)acetic acid

In Stock

• CAS RN:
• 204460-99-1

• Formula:
• C8H15NO2

• InChI:
• InChI=1S/C8H15NO2/c1-9-7(8(10)11)6-4-2-3-5-6/h6-7,9H,2-5H2,1H3,(H,10,11)/t7-/m0/s1

• InChIKey:
• WPRPSYRCLINFTF-ZETCQYMHSA-N

• (S)-2-cyclopentyl-2-(methylamino)acetic acid is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.

12-Methoxyoctadec-9-enoic acid

• CAS RN:
• 157760-99-1

• Formula:
• C19H36O3

• InChI:
• InChI=1S/C19H36O3/c1-3-4-5-12-15-18(22-2)16-13-10-8-6-7-9-11-14-17-19(20)21/h10,13,18H,3-9,11-12,14-17H2,1-2H3,(H,20,21)

• InChIKey:
• VPMZDANZJPVNDM-UHFFFAOYSA-N

• 12-Methoxyoctadec-9-enoic acid is a useful research compound. Its molecular formula is C19H36O3 and its molecular weight is 312.5 g/mol. The purity is usually 95%.

Dimethyl 2-[1-(3-fluorobenzoyl)-2,2,8-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

• CAS RN:
• 330560-99-1

• Formula:
• C26H22FNO5S3

• InChI:
• InChI=1S/C26H22FNO5S3/c1-13-8-6-11-16-17(25-35-19(23(30)32-4)20(36-25)24(31)33-5)21(34)26(2,3)28(18(13)16)22(29)14-9-7-10-15(27)12-14/h6-12H,1-5H3

• InChIKey:
• WXNQWKBFOZOAIG-UHFFFAOYSA-N

• Dimethyl 2-[1-(3-fluorobenzoyl)-2,2,8-trimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C26H22FNO5S3 and its molecular weight is 543.7g/mol. The purity is usually 95%.

2-(isopentylsulfanyl)-3-(4-methoxyphenyl)-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351160-99-1

• Formula:
• C23H28N2O2S2

• InChI:
• InChI=1S/C23H28N2O2S2/c1-15(2)13-14-28-23-24-21-20(18-7-5-4-6-8-19(18)29-21)22(26)25(23)16-9-11-17(27-3)12-10-16/h9-12,15H,4-8,13-14H2,1-3H3

• InChIKey:
• WEWHRXXMDPHTKK-UHFFFAOYSA-N

• 2-(isopentylsulfanyl)-3-(4-methoxyphenyl)-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H28N2O2S2 and its molecular weight is 428.6g/mol. The purity is usually 95%.

(Z)-2-(4-fluorobenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-4-methylbenzofuran-3(2H)-one

In Stock

• CAS RN:
• 903860-99-1

• Formula:
• C23H25FN2O4

• InChI:
• InChI=1S/C23H25FN2O4/c1-15-12-19(28)18(14-26-8-6-25(7-9-26)10-11-27)23-21(15)22(29)20(30-23)13-16-2-4-17(24)5-3-16/h2-5,12-13,27-28H,6-11,14H2,1H3/b20-13-

• InChIKey:
• CJDHEWSAENJCNJ-MOSHPQCFSA-N

• (Z)-2-(4-fluorobenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-4-methylbenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H25FN2O4 and its molecular weight is 412.461. The purity is usually 95%.

N-cyclohexyl-2-[7-(2,4-dimethylphenyl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide

In Stock

• CAS RN:
• 953960-99-1

• Formula:
• C22H26N4O2S

• InChI:
• InChI=1S/C22H26N4O2S/c1-13-9-10-17(14(2)11-13)19-21-20(23-15(3)29-21)22(28)26(25-19)12-18(27)24-16-7-5-4-6-8-16/h9-11,16H,4-8,12H2,1-3H3,(H,24,27)

• InChIKey:
• LZFLPRSAAGLCGC-UHFFFAOYSA-N

• N-cyclohexyl-2-[7-(2,4-dimethylphenyl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide is a useful research compound. Its molecular formula is C22H26N4O2S and its molecular weight is 410.5 g/mol. The purity is usually 95%.

2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid

In Stock

• CAS RN:
• 144060-99-1

• Formula:
• C11H8FNO2S

• InChI:
• InChI=1S/C11H8FNO2S/c1-6-9(11(14)15)16-10(13-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)

• InChIKey:
• LPBSLIRPWIFCQT-UHFFFAOYSA-N

• 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic Acid is a useful research compound. Its molecular formula is C11H8FNO2S and its molecular weight is 237.25 g/mol. The purity is usually 95%.

4-Ethyl-5-(4-fluoro-phenyl)-2H-pyrazol-3-ylamine

In Stock

• CAS RN:
• 1187560-99-1

• Formula:
• C11H12FN3

• InChI:
• InChI=1S/C11H12FN3/c1-2-9-10(14-15-11(9)13)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H3,13,14,15)

• InChIKey:
• OIGHDFCRGGCWOD-UHFFFAOYSA-N

• 4-Ethyl-5-(4-fluoro-phenyl)-2H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C11H12FN3 and its molecular weight is 205.23 g/mol. The purity is usually 95%.

2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide

• CAS RN:
• 1271060-99-1

• Formula:
• C11H20N4O2

• InChI:
• InChI=1S/C11H20N4O2/c1-8(2)15(9(3)4)11(17)6-14-5-10(7-16)12-13-14/h5,8-9,16H,6-7H2,1-4H3

• InChIKey:
• SCAZYSXJNIEHRK-UHFFFAOYSA-N

• 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N,N-bis(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C11H20N4O2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.

H-L-Phe(4-NEt2)-OH

In Stock

• CAS RN:
• 1195260-99-1

• Formula:
• C13H20N2O2

• InChI:
• InChI=1S/C13H20N2O2/c1-3-15(4-2)11-7-5-10(6-8-11)9-12(14)13(16)17/h5-8,12H,3-4,9,14H2,1-2H3,(H,16,17)/t12-/m0/s1

• InChIKey:
• HMBDYJBUJGEPQD-LBPRGKRZSA-N

• H-L-Phe(4-NEt2)-OH is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.

N-(2-chloro-4-fluorobenzyl)-1-(3-phenoxypyrazin-2-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1116060-99-1

• Formula:
• C25H25FN6O3

• InChI:
• InChI=1S/C25H25FN6O3/c1-17-4-3-5-21(18(17)2)35-24-23-28-32(25(34)31(23)11-10-27-24)16-22(33)30-14-12-29(13-15-30)20-8-6-19(26)7-9-20/h3-11H,12-16H2,1-2H3

• InChIKey:
• IHBDRXXTJGBAOW-UHFFFAOYSA-N

• N-(2-chloro-4-fluorobenzyl)-1-(3-phenoxypyrazin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H25FN6O3 and its molecular weight is 476.512. The purity is usually 95%.

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-(pyridin-2-yloxy)benzamide

In Stock

• CAS RN:
• 1705160-99-1

• Formula:
• C19H20N4O2

• InChI:
• InChI=1S/C19H20N4O2/c1-14-12-15(2)23(22-14)11-10-21-19(24)16-6-5-7-17(13-16)25-18-8-3-4-9-20-18/h3-9,12-13H,10-11H2,1-2H3,(H,21,24)

• InChIKey:
• RDIFYZNKIYXGFP-UHFFFAOYSA-N

• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-3-(pyridin-2-yloxy)benzamide is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.

Sodium 2-(2,4-dichlorophenoxy)acetate hydrate

• CAS RN:
• 2702-72-9; 13560-99-1

• Formula:
• C8H7Cl2NaO4

• InChI:
• InChI=1S/C8H6Cl2O3.Na.H2O/c9-5-1-2-7(6(10)3-5)13-4-8(11)12;;/h1-3H,4H2,(H,11,12);;1H2/q;+1;/p-1

• InChIKey:
• LNSAEWXPCBLGDX-UHFFFAOYSA-M

• 2,4-d sodium salt appears as a clear brown to black liquid with a characteristic phenoxy odor. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.
  2,4,5-trichlorophenoxyacetic acid, [sodium salt] is a light tan solid. Insoluble in water. Used as a defoliant and herbicide. Use in the U.S. has been restricted, because synthesis generates significant amounts of dioxin as a byproduct. A major component of "Agent Orange" during the Vietnam War era.